3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide

• Molecular Formula: C19H23NO5
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide
• InChI: InChI=1S/C19H23NO5/c1-5-9-25-15-8-6-7-14(12-15)20-19(21)13-10-16(22-2)18(24-4)17(11-13)23-3/h6-8,10-12H,5,9H2,1-4H3,(H,20,21)
• InChI Key: OPSSBOZNACONIY-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Description

3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide, also known as TPNPB, is a synthetic compound that belongs to the class of benzamides. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. TPNPB is a selective agonist of the retinoic acid receptor-related orphan receptor alpha (RORα), which plays a crucial role in the regulation of circadian rhythms and immune system function. In

Mechanism of Action

3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide is a selective agonist of RORα, which is a nuclear receptor that regulates the expression of genes involved in circadian rhythms and immune system function. 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide binds to the ligand-binding domain of RORα and induces a conformational change that allows it to interact with coactivators and initiate downstream signaling pathways. This leads to the modulation of gene expression and the regulation of circadian rhythms and immune system function.
Biochemical and Physiological Effects:
3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide has been shown to modulate circadian rhythms and immune system function by regulating the expression of genes involved in these processes. 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide has been shown to improve cognitive function and reduce neuroinflammation in these animal models.

Advantages and Limitations for Lab Experiments

3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide has several advantages for lab experiments, including its selectivity for RORα and its ability to modulate circadian rhythms and immune system function. However, 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide also has some limitations, including its relatively low potency and its potential for off-target effects.

Future Directions

There are several future directions for research on 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide, including the development of more potent and selective RORα agonists, the investigation of the role of RORα in other physiological processes, and the development of 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide-based therapies for neurodegenerative diseases. Additionally, further research is needed to investigate the potential off-target effects of 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide and to develop strategies to mitigate these effects.
Conclusion:
In conclusion, 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide is a synthetic compound that has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide is a selective agonist of RORα, which plays a crucial role in the regulation of circadian rhythms and immune system function. 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide has been shown to modulate these processes by regulating the expression of genes involved in them. 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide has several advantages for lab experiments, but also has some limitations. There are several future directions for research on 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide, including the development of more potent and selective RORα agonists and the investigation of the role of RORα in other physiological processes.

Synthesis Methods

The synthesis of 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide involves several steps, starting with the reaction of 3-propoxyaniline with 3,4,5-trimethoxybenzoyl chloride to form 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified by column chromatography to obtain pure 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide.

Scientific Research Applications

3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. RORα is a nuclear receptor that plays a crucial role in the regulation of circadian rhythms and immune system function. 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide has been shown to activate RORα and regulate its downstream signaling pathways, leading to the modulation of circadian rhythms and immune system function. 3,4,5-trimethoxy-N-(3-propoxyphenyl)benzamide has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.